![molecular formula C9H6N2O2 B2385977 7-Ethynyl-2H-pyrido[3,2-b][1,4]oxazin-3(4H)-one CAS No. 1824123-04-7](/img/structure/B2385977.png)
7-Ethynyl-2H-pyrido[3,2-b][1,4]oxazin-3(4H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
7-Ethynyl-2H-pyrido[3,2-b][1,4]oxazin-3(4H)-one is a heterocyclic compound that has gained significant attention in the scientific community due to its potential applications in various fields of research. This compound is also known as PBOX-15 and has been studied extensively for its biological activities.
Mechanism Of Action
The mechanism of action of 7-Ethynyl-2H-pyrido[3,2-b][1,4]oxazin-3(4H)-one is not fully understood. However, studies have suggested that the compound acts by inhibiting the activity of the enzyme topoisomerase II, which is essential for DNA replication and cell division.
Biochemical and physiological effects:
Studies have shown that 7-Ethynyl-2H-pyrido[3,2-b][1,4]oxazin-3(4H)-one has several biochemical and physiological effects. The compound has been shown to induce apoptosis in cancer cells, inhibit cell proliferation, and reduce tumor growth. Additionally, PBOX-15 has been shown to have anti-inflammatory and anti-angiogenic properties.
Advantages And Limitations For Lab Experiments
One of the main advantages of using 7-Ethynyl-2H-pyrido[3,2-b][1,4]oxazin-3(4H)-one in lab experiments is its potent anti-cancer activity. However, the compound has several limitations as well. PBOX-15 is a complex compound that requires specialized equipment and expertise for its synthesis. Additionally, the compound is highly reactive and can be toxic if not handled properly.
Future Directions
There are several future directions for research on 7-Ethynyl-2H-pyrido[3,2-b][1,4]oxazin-3(4H)-one. One of the most significant areas of research is the development of new and more efficient synthesis methods for the compound. Additionally, further studies are needed to fully understand the mechanism of action of PBOX-15 and its potential applications in other fields of research. Finally, more research is needed to determine the safety and toxicity of the compound, particularly in vivo.
In conclusion, 7-Ethynyl-2H-pyrido[3,2-b][1,4]oxazin-3(4H)-one is a complex compound that has significant potential for various applications in scientific research. While there are several limitations to its use, the compound's potent anti-cancer activity and other biochemical and physiological effects make it an important area of study for future research.
Synthesis Methods
The synthesis of 7-Ethynyl-2H-pyrido[3,2-b][1,4]oxazin-3(4H)-one is a complex process that involves several steps. One of the most common methods for synthesizing this compound is the Sonogashira coupling reaction. This reaction involves the coupling of an aryl halide with an acetylene in the presence of a palladium catalyst.
Scientific Research Applications
7-Ethynyl-2H-pyrido[3,2-b][1,4]oxazin-3(4H)-one has been extensively studied for its potential applications in various fields of research. One of the most significant applications of this compound is in the field of cancer research. Studies have shown that PBOX-15 has potent anti-cancer activity and can induce apoptosis in cancer cells.
properties
IUPAC Name |
7-ethynyl-4H-pyrido[3,2-b][1,4]oxazin-3-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6N2O2/c1-2-6-3-7-9(10-4-6)11-8(12)5-13-7/h1,3-4H,5H2,(H,10,11,12) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XIVONTWDADBNCF-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C#CC1=CC2=C(NC(=O)CO2)N=C1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6N2O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
174.16 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
7-Ethynyl-2H-pyrido[3,2-b][1,4]oxazin-3(4H)-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.